2-[2-(Pyridin-4-yl)propyl]-1lambda~6~,2-thiazolidine-1,1-dione

• CAS No.: 89151-07-5
• Molecular Formula: C11H16N2O2S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: 2-(2-pyridin-4-ylpropyl)-1,2-thiazolidine 1,1-dioxide
• InChI: InChI=1S/C11H16N2O2S/c1-10(11-3-5-12-6-4-11)9-13-7-2-8-16(13,14)15/h3-6,10H,2,7-9H2,1H3
• InChI Key: WLRODSWMWOUJGG-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCCS1(=O)=O)C2=CC=NC=C2

Description

2-[2-(Pyridin-4-yl)propyl]-1lambda~6~,2-thiazolidine-1,1-dione is a useful research compound. Its molecular formula is C11H16N2O2S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-isopropenyl pyridine (1.79 g) and isothiazolidine-1,1-dioxide (1.81 g) was heated at 130° C. during the addition of "Triton B" (Trade Mark, trimethylbenzylammonium hydroxide) (0.25 g added every hour for four hours; 40% solution in water). After stirring for 16 hours at 130° the mixture was cooled and taken in chloroform (50 cm3) and water (50 cm3). The aqueous phase was extracted with chloroform (3×20 cm3) and the dried (MgSO4) extracts were evaporated to given an oil. Chromatography on silica ("Merck 60. 9385") eluting with ethyl acetate gave 2-[2-(4-pyridyl)prop-1-yl]isothiazolidine-1,1-dioxide which crystallised from ethyl acetate-hexane as needles, m.p. 90°-92° (1.01 g).